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Compound of Interest

Compound Name: Cyclizine-d3

Cat. No.: B13444242 Get Quote

Cyclizine-d3: A Technical Safety Profile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Cyclizine-d3.

The information presented is primarily based on the safety data sheets (SDS) for the closely

related compound, Cyclizine Hydrochloride. Due to the nature of isotopic labeling, the

toxicological and safety profiles of Cyclizine-d3 are expected to be nearly identical to its non-

deuterated counterpart.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of Cyclizine. It is

important to note that some data points are not determined in the available safety data sheets.
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Property Value

Chemical Formula C₁₈H₁₉D₃N₂

Molecular Weight 269.40 g/mol

Appearance White powder

Odor Odorless

Melting Point 295-297 °C

Solubility
Soluble in DMSO, methanol, chloroform,

alcohol. Slightly soluble in water.

Flash Point Not applicable

Vapor Pressure Not applicable

Density Not determined

Toxicological Data
Cyclizine is classified as toxic if swallowed, in contact with skin, and fatal if inhaled.[1][2] It is

also suspected of damaging fertility or the unborn child.[1][2][3]

Toxicity Metric Value Species

Oral LD50 165 mg/kg Mouse[2][3]

Intraperitoneal LD50 58 mg/kg Mouse[2][3]

Oral Reproductive 225 mg/kg Rat[3]

Experimental Protocols:

Detailed experimental protocols for the determination of the LD50 and reproductive toxicity

values are not provided in the reviewed safety data sheets. These studies are typically

conducted according to standardized guidelines from organizations such as the Organisation

for Economic Co-operation and Development (OECD). For example, acute oral toxicity is often

assessed using OECD Test Guideline 423 (Acute Oral toxicity – Acute Toxic Class Method).
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These protocols generally involve the administration of the substance to animals at various

dose levels, followed by a period of observation for signs of toxicity and mortality. The LD50,

the dose lethal to 50% of the test population, is then calculated.

Hazard Identification and Classification
Cyclizine-d3 is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS). The following diagram illustrates its hazard classification.

GHS Hazard Classification

Cyclizine-d3

Acute Toxicity, Oral

(Category 3)

H301: Toxic if swallowed

Acute Toxicity, Dermal

(Category 3)

H311: Toxic in contact with skin

Acute Toxicity, Inhalation

(Category 1)

H330: Fatal if inhaled

Reproductive Toxicity

(Category 2)

H361: Suspected of damaging fertility or the unborn child

Specific Target Organ Toxicity (Single Exposure)

(Category 3)

H336: May cause drowsiness or dizziness

Hazardous to the Aquatic Environment (Chronic)

(Category 2)

H411: Toxic to aquatic life with long lasting effects

Click to download full resolution via product page

Caption: GHS Hazard Classification for Cyclizine-d3.

First Aid Measures
In case of exposure to Cyclizine-d3, the following first aid measures should be taken.
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Routes of Exposure

First Aid Actions

Exposure

Inhalation Skin_Contact Eye_Contact Ingestion

Move to fresh air.
Provide artificial respiration if not breathing.

Immediately wash with plenty of soap and water.
Remove contaminated clothing.

Rinse with plenty of water for several minutes.
Seek medical advice.

IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
Do NOT induce vomiting.
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Start

Assess Risks and
Review SDS

End

Select Appropriate
PPE

Prepare Work Area
(e.g., Fume Hood)

Handle Cyclizine-d3

Decontaminate Work Area
and Equipment

Dispose of Waste
(Follow Regulations)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13444242?utm_src=pdf-custom-synthesis
https://static.cymitquimica.com/products/3D/pdf/sds-FC20679.pdf
https://cdn.caymanchem.com/cdn/msds/31190m.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-096_GB.pdf
https://www.benchchem.com/product/b13444242#cyclizine-d3-safety-data-sheet-information
https://www.benchchem.com/product/b13444242#cyclizine-d3-safety-data-sheet-information
https://www.benchchem.com/product/b13444242#cyclizine-d3-safety-data-sheet-information
https://www.benchchem.com/product/b13444242#cyclizine-d3-safety-data-sheet-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13444242?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13444242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13444242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

